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Compound of Interest

Compound Name: Daucol

Cat. No.: B1200001 Get Quote

Disclaimer: This document synthesizes the currently available toxicological information on

Daucol. It is important to note that most of the data presented is derived from studies on

Daucus carota (carrot) seed essential oil, of which Daucol is a significant constituent.

Toxicological data specific to isolated Daucol is limited. The information provided herein is

intended for researchers, scientists, and drug development professionals and should be

interpreted with consideration of its source.

Executive Summary
Daucol is a bicyclic sesquiterpenoid alcohol found as a major component in the essential oil of

Daucus carota seeds. While comprehensive toxicological data for purified Daucol is not readily

available in the public domain, an assessment of its potential toxicological profile can be

inferred from studies on carrot seed essential oil and the broader class of sesquiterpenes. This

guide provides a summary of the available data on the acute, sub-chronic, and genotoxic

potential of carrot seed oil, along with a discussion of the potential signaling pathways that

Daucol, as a sesquiterpene, may modulate. All quantitative data is presented in structured

tables, and relevant experimental workflows are visualized using diagrams.

Chemical and Physical Properties
Daucol, with the chemical formula C₁₅H₂₆O₂, is a crystalline solid with a melting point of 115-

116°C. It is soluble in alcohol and insoluble in water[1]. The concentration of Daucol in Daucus

carota essential oil can vary significantly depending on the geographical origin and extraction

method, with reported values ranging from approximately 5.94% to 18.60%[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1200001?utm_src=pdf-interest
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1018181.html
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://miraclebotanicals.com/products/carrot-seed-essential-oil-co2-extracted
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Data
The majority of the toxicological data available relates to Daucus carota seed essential oil.

Acute Toxicity
Acute toxicity studies on carrot seed essential oil suggest a low order of acute toxicity.

Table 1: Acute Toxicity of Daucus carota Seed Essential Oil

Test
Substance

Species Route LD50 Reference

Carrot Seed Oil Rabbit Oral > 5 g/kg [3]

Sub-acute and Sub-chronic Toxicity
No specific sub-acute or sub-chronic toxicity studies on isolated Daucol were identified.

Dermal and Ocular Irritation and Sensitization
Carrot seed essential oil has been reported to be a slight skin irritant when undiluted and may

cause skin sensitization[3].

Table 2: Dermal and Ocular Effects of Daucus carota Seed Essential Oil

Test Substance Species Observation Reference

Carrot Seed Oil Rabbit
Slightly irritating to

skin (undiluted)
[3]

Carrot Seed Oil Human
Not irritating or

sensitizing at 4%
[3]

Genotoxicity
No studies specifically investigating the genotoxicity of Daucol were found. However, the

broader class of sesquiterpene lactones, to which Daucol is related, has been a subject of

genotoxicity research. Some sesquiterpene lactones have shown mutagenic potential in
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various in vitro and in vivo assays[4]. The genotoxicity of these compounds is thought to be

related to mechanisms including oxidative DNA damage rather than direct DNA alkylation[4].

Reproductive and Developmental Toxicity
There is a lack of specific data on the reproductive and developmental toxicity of Daucol.
Some traditional uses of carrot seeds have been associated with anti-fertility effects in

females[5]. Conversely, other studies on carrot seed extract have suggested a protective effect

on spermatogenesis in male rats. The specific constituents responsible for these effects have

not been definitively identified.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Daucol are not available.

The following represents a generalized workflow for an acute oral toxicity study based on

OECD Guideline 423.
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Generalized Workflow for Acute Oral Toxicity Study (OECD 423)

Phase 1: Preparation

Phase 2: Dosing and Observation

Phase 3: Necropsy and Analysis

Animal Acclimatization
(e.g., Wistar rats, 5-7 days)

Test Substance Preparation
(Daucol in appropriate vehicle)

Dose Selection
(Based on sighting study or default values)

Single Oral Administration
(Gavage)

Observation Period
(14 days)

Daily Clinical Observations
(Mortality, clinical signs, body weight)

Gross Necropsy
(All animals at termination)

Histopathological Examination
(If required)

Data Analysis and LD50 Estimation
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Figure 1. Generalized workflow for an acute oral toxicity study.
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Potential Signaling Pathways
As a sesquiterpene, Daucol may interact with various cellular signaling pathways. Research on

other sesquiterpenes has indicated modulation of pathways involved in inflammation and

cancer.

Inflammatory Signaling Pathways
Sesquiterpenes are known to modulate inflammatory responses, primarily through the inhibition

of the NF-κB (Nuclear Factor-kappa B) signaling pathway. This pathway is a key regulator of

the expression of pro-inflammatory cytokines.
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Potential Modulation of NF-κB Signaling by Sesquiterpenes
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Figure 2. Potential modulation of the NF-κB signaling pathway by sesquiterpenes like Daucol.
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Cancer-Related Signaling Pathways
Several sesquiterpene lactones have been investigated for their anticancer properties and their

ability to modulate signaling pathways critical for cancer cell survival and proliferation, such as

the PI3K/Akt/mTOR and MAPK/ERK pathways[6].

Conclusion and Future Directions
The available toxicological data for Daucol is sparse and largely inferred from studies on

Daucus carota essential oil. While the essential oil appears to have low acute toxicity, the

potential for skin sensitization exists. The toxicological properties of isolated Daucol,
particularly concerning sub-chronic and chronic exposure, genotoxicity, and reproductive and

developmental effects, remain to be elucidated.

Future research should focus on comprehensive toxicological evaluation of purified Daucol
following standardized guidelines. This would include:

Acute toxicity studies via multiple routes of exposure.

Sub-chronic and chronic toxicity studies to determine the No-Observed-Adverse-Effect Level

(NOAEL).

A battery of genotoxicity assays (e.g., Ames test, in vitro and in vivo micronucleus assays).

Reproductive and developmental toxicity studies to assess effects on fertility and embryonic

development.

Mechanistic studies to identify the specific signaling pathways modulated by Daucol and

their relevance to any observed toxicity.

A thorough understanding of the toxicological profile of Daucol is essential for its safe use in

any potential therapeutic or commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11977367/
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-body
https://www.benchchem.com/product/b1200001?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. daucol, 887-08-1 [thegoodscentscompany.com]

2. miraclebotanicals.com [miraclebotanicals.com]

3. cosmetics.kalochem.shop [cosmetics.kalochem.shop]

4. Sesquiterpene lactones: adverse health effects and toxicity mechanisms - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. ijpsr.com [ijpsr.com]

6. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance
through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological Profile of Daucol: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200001#toxicological-profile-of-daucol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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